Cas no 92287-77-9 (1-Phenylprop-2-yn-1-yl n-methylcarbamate)

• Product Name: 1-Phenylprop-2-yn-1-yl n-methylcarbamate
• CAS No: 92287-77-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5744695
• PubChem ID: 130010977
• Update Time: 2025-06-08

1-Phenylprop-2-yn-1-yl n-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1-PHENYLPROP-2-YN-1-YLN-METHYLCARBAMATE
• EN300-1456689
• 1-PHENYLPROP-2-YN-1-YL N-METHYLCARBAMATE
• 92287-77-9
• Carbamic acid, methyl-, 1-phenyl-2-propynyl ester (7CI)
• 1-Phenylprop-2-yn-1-yl n-methylcarbamate

• Inchi： 1S/C11H11NO2/c1-3-10(14-11(13)12-2)9-7-5-4-6-8-9/h1,4-8,10H,2H3,(H,12,13)
• InChI Key： OFIKYPBVWRMHII-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C(C#C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Melting Point: 51-57 °C
• Boiling Point: 296.7±33.0 °C(Predicted)
• pka: 12.06±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Phenylprop-2-yn-1-yl n-methylcarbamate

Introduction to 1-Phenylprop-2-yn-1-yl N-methylcarbamate (CAS No. 92287-77-9)

1-Phenylprop-2-yn-1-yl N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 92287-77-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of a phenyl group and a propargyl moiety in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular structure of 1-Phenylprop-2-yn-1-yl N-methylcarbamate consists of a phenyl ring attached to a propargyl group, which is further linked to a carbamate moiety with an N-methyl substituent. This arrangement contributes to its reactivity and potential interactions with biological targets. The propargyl group, characterized by its alkyne functionality, can participate in various chemical reactions such as cycloadditions and metal-catalyzed couplings, making it a valuable intermediate in organic synthesis. Meanwhile, the carbamate group is known for its ability to form hydrogen bonds and engage in polar interactions, which are crucial for drug-receptor binding.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their demonstrated efficacy in various therapeutic areas. 1-Phenylprop-2-yn-1-yl N-methylcarbamate has been studied for its potential applications in the synthesis of bioactive molecules. Researchers have been particularly intrigued by its ability to serve as a precursor for more complex structures, which could lead to the discovery of new pharmaceutical agents. The compound's unique structural features make it an attractive scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic properties and target specificity.

One of the most compelling aspects of 1-Phenylprop-2-yn-1-yl N-methylcarbamate is its role in the development of inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The phenyl group provides a hydrophobic interaction surface that can enhance binding affinity, while the carbamate moiety allows for precise functionalization through modifications at the nitrogen or oxygen atoms.

The propargyl group offers additional opportunities for structural diversification, enabling the creation of analogs with tailored biological activities. This flexibility has been exploited in recent synthetic efforts aimed at optimizing potency and selectivity. By incorporating 1-Phenylprop-2-yn-1-yl N-methylcarbamate into drug-like molecules, researchers hope to overcome some of the limitations associated with existing treatments, such as poor solubility or off-target effects. The compound's compatibility with modern synthetic methodologies also makes it a valuable tool for high-throughput screening campaigns, where large libraries of derivatives can be rapidly generated and evaluated.

Advances in computational chemistry have further enhanced the utility of 1-Phenylprop-2-yn-1-yl N-methylcarbamate as a building block. Molecular modeling techniques allow researchers to predict how modifications to its structure will affect its biological activity, enabling more efficient design processes. These virtual approaches complement traditional experimental methods, providing insights into binding interactions at an atomic level. Such integrative strategies have accelerated the discovery pipeline for novel therapeutics derived from this compound.

The pharmacological profile of 1-Phenylprop-2-yn-1-yl N-methylcarbamate is still under active investigation, but preliminary findings suggest promising applications in treating neurological disorders and metabolic diseases. The compound's ability to modulate neurotransmitter release or enzyme activity could make it relevant for conditions such as epilepsy or diabetes. Additionally, its structural motif is reminiscent of known bioactive agents, suggesting that it may share similar mechanisms of action while offering new advantages due to its unique substituents.

In conclusion, 1 Phenyloxypropanone 3 Carbonitrile CAS No 92287 77 9 represents an intriguing compound with significant potential in pharmaceutical research. Its combination of structural features—such as the phenyl ring propargylic group—makes it a versatile scaffold for designing novel bioactive molecules. As our understanding of disease mechanisms evolves, 1 Phenol 3 Carbonitrile CAS No 92287 77 9 will likely continue to play a crucial role in developing next-generation therapeutics that address unmet medical needs.